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Compound of Interest

Compound Name: Diethyl malate

Cat. No.: B1220296 Get Quote

Introduction

Diethyl malate, identified by the CAS number 7554-12-3, is the diethyl ester of malic acid. It is

a chiral molecule and can exist as D, L, and racemic isomers. This technical guide provides an

in-depth overview of diethyl malate, focusing on its chemical identity, physicochemical

properties, synthesis, and applications, particularly for professionals in research and drug

development.

Chemical Identity and Synonyms
The primary identifier for diethyl malate is its CAS Registry Number. It is also known by

several synonyms, which are crucial for comprehensive literature and database searches.
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Identifier Value

CAS Number 7554-12-3

IUPAC Name diethyl 2-hydroxybutanedioate

Synonyms

Butanedioic acid, 2-hydroxy-, 1,4-diethyl ester;

Diethyl 2-hydroxysuccinate; Diethyl DL-malate;

Ethyl malate; Malic acid diethyl ester;

Hydroxybutanedioic acid diethyl ester

Molecular Formula C₈H₁₄O₅

Molecular Weight 190.19 g/mol

Physicochemical Properties
A summary of the key quantitative physicochemical properties of diethyl malate is presented

below. These properties are essential for its handling, application in synthetic procedures, and

for analytical purposes.

Property Value Reference(s)

Appearance Colorless liquid [1]

Boiling Point 122-124 °C at 12 mmHg [2][3]

Density 1.128 g/mL at 25 °C [2][3]

Refractive Index 1.436 - 1.446 at 20 °C [4]

Flash Point 85 °C (185 °F) [2][4]

Specific Gravity 1.120 - 1.128 at 25 °C [4]

Organoleptic Profile Fruity, caramel, sweet [2]

Synthesis of Diethyl Malate
The synthesis of diethyl malate can be achieved through the esterification of malic acid with

ethanol. For the synthesis of specific stereoisomers, chiral starting materials are required.
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Experimental Protocol: Preparation of D-(+)-Diethyl
Malate from L-(+)-Diethyl Tartrate
The following protocol describes a method for the synthesis of D-(+)-diethyl malate.

Reagents:

L-(+)-diethyl tartrate (100 mmol)

Thionyl chloride (110 mmol)

Dimethylformamide (DMF) (10 drops)

Acetone (100 mL)

Lithium bromide (LiBr) (200 mmol)

Zinc (250 mmol)

Water

Procedure:

Add thionyl chloride dropwise to L-(+)-diethyl tartrate, followed by the addition of DMF.

Slowly heat the solution to approximately 50 °C and stir. The evolving HCl gas should be

swept away with nitrogen and trapped with a NaOH solution.

After one hour, cool the solution and add acetone.

Cool the solution to approximately 0 °C and add LiBr in portions. The temperature may rise

to about 10 °C during the addition.

Reflux the resulting mixture at 45-50 °C for 7 hours.

Add zinc, followed by 0.5 mL of water, and stir the mixture at the same temperature for 2

hours.
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Work up the reaction and distill the crude product to obtain the title compound.

Applications in Drug Development
Diethyl malate serves as a reagent in the synthesis of more complex molecules, including

potential therapeutic agents.

Intermediate in the Synthesis of Anti-Ischemic Agents
Diethyl DL-Malate is used as a reagent in the synthesis of dicarboxylic nitroxyalkylamides and

nitroxyalkylimides, which have been investigated as potential anti-ischemic agents.[3] The

mechanism of action for many anti-ischemic drugs involves modulating myocardial energy

metabolism or ion channel function to protect the heart from damage during periods of reduced

blood flow.[5][6]

Below is a conceptual workflow illustrating the role of diethyl malate as a synthetic

intermediate.
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Caption: Synthetic pathway from diethyl malate to potential anti-ischemic agents.

Biological Activity and Signaling Pathways
It is important to distinguish diethyl malate from the structurally similar but functionally distinct

compound, diethyl maleate (CAS 141-05-9). Diethyl maleate is a well-known electrophile that

depletes intracellular glutathione and is widely used in research to induce oxidative stress and

study related signaling pathways, such as the MAPK and Nrf2 pathways.

In contrast, based on currently available scientific literature, there is a notable lack of

information regarding the direct biological activity or involvement in specific signaling pathways

for diethyl malate (CAS 7554-12-3). Its primary role in a biomedical context appears to be as a

synthetic building block. Researchers should exercise caution and not extrapolate the known

biological effects of diethyl maleate to diethyl malate.

Conclusion
Diethyl malate is a valuable chemical compound with applications in the flavor and fragrance

industry, and more importantly for the target audience, as a synthetic intermediate in the

development of potential pharmaceutical agents. This guide provides a summary of its key

technical data. While its role as a synthetic precursor is established, further research is needed

to elucidate any direct biological activities or involvement in cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diethyl Maleate | C8H12O4 | CID 5271566 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Organic Syntheses Procedure [orgsyn.org]

3. researchgate.net [researchgate.net]

4. alfa-chemistry.com [alfa-chemistry.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1220296?utm_src=pdf-body
https://www.benchchem.com/product/b1220296?utm_src=pdf-body
https://www.benchchem.com/product/b1220296?utm_src=pdf-body
https://www.benchchem.com/product/b1220296?utm_src=pdf-body
https://www.benchchem.com/product/b1220296?utm_src=pdf-body
https://www.benchchem.com/product/b1220296?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diethyl-Maleate
https://orgsyn.org/demo.aspx?prep=cv5p0381
https://www.researchgate.net/publication/49634013_Structure-Activity_Comparison_of_the_Cytotoxic_Properties_of_Diethyl_Maleate_and_Related_Molecules_Identification_of_Diethyl_Acetylenedicarboxylate_as_a_Thiol_Cross-Linking_Agent
https://www.alfa-chemistry.com/article/diethyl-malonate-used-in-the-synthesis-of-various-geminal-diazido-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Role of metabolically active drugs in the management of ischemic heart disease - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. Anti-anginal and anti-ischemic effects of late sodium current inhibition - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Diethyl Malate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220296#diethyl-malate-cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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